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Compound of Interest

Compound Name: Idetrexed trisodium

CAS No.: 1097638-00-0

Cat. No.: B580062

Get Quote

Technical Support Center: Idetrexed Trisodium
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of Idetrexed trisodium, with a focus

on minimizing off-target effects.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action of Idetrexed trisodium?

A1: Idetrexed trisodium is a potent and specific inhibitor of thymidylate synthase (TS), a

crucial enzyme in the de novo synthesis of deoxythymidine monophosphate (dTMP), an

essential precursor for DNA replication.[1][2] By inhibiting TS, Idetrexed leads to a depletion of

dTMP, which in turn disrupts DNA synthesis and repair, ultimately causing cell cycle arrest and

apoptosis in rapidly proliferating cancer cells.

Q2: How does Idetrexed trisodium achieve its selectivity for cancer cells?
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A2: Idetrexed trisodium's selectivity is primarily achieved through its targeted uptake via the

folate receptor alpha (FRα), which is overexpressed on the surface of various solid tumors,

including ovarian, endometrial, and triple-negative breast cancer, while having limited

expression in normal tissues.[3][4][5] Unlike traditional antifolates, Idetrexed has a significantly

lower affinity for the reduced folate carrier (RFC), a transporter ubiquitously expressed in

normal cells.[5] This dual-targeting mechanism ensures that Idetrexed preferentially

accumulates in and exerts its cytotoxic effects on cancer cells, thereby minimizing exposure

and toxicity to healthy tissues.

Q3: What are the known on-target and potential off-target effects of Idetrexed trisodium?

A3: The primary on-target effect is the inhibition of thymidylate synthase in FRα-positive cancer

cells, leading to "thymineless death."[1]

Potential off-target effects, while minimized by its targeted design, could theoretically include:

Inhibition of TS in normal tissues with low FRα expression: Although uptake is significantly

lower than in FRα-high cells, some level of uptake and subsequent TS inhibition in normal

tissues could occur.

Interaction with other folate-dependent enzymes: While designed for TS, interaction with

other enzymes in the folate pathway, such as dihydrofolate reductase (DHFR), could be a

potential off-target effect, though Idetrexed is expected to be highly selective.

Kinase inhibition: As with many small molecule inhibitors, off-target kinase inhibition is a

theoretical possibility that should be assessed in comprehensive screening panels.

Toxicity in tissues with RFC expression: Despite its low affinity, very high concentrations of

Idetrexed might lead to some uptake via RFC in normal tissues, potentially causing toxicity.

Phase 1 clinical trial data for Idetrexed (also known as CT900) indicated that the most common

treatment-related adverse events were fatigue, nausea, diarrhea, cough, anemia, and

pneumonitis, which were predominantly mild to moderate (grade 1 and 2).[6] Notably, classical

toxicities associated with non-targeted TS inhibitors, such as severe myelosuppression, were

not prominent, suggesting a favorable off-target profile.[7]

Q4: How can I assess the expression of FRα in my experimental model?
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A4: The most common method to assess FRα expression is through immunohistochemistry

(IHC) on formalin-fixed, paraffin-embedded (FFPE) tissue sections.[8][9][10] This technique

allows for the visualization and semi-quantitative scoring of FRα protein levels and localization

(membranous vs. cytoplasmic). For in vitro studies, flow cytometry or Western blotting can be

used to quantify FRα expression in cell lines. A detailed protocol for IHC is provided in the

"Experimental Protocols" section.

Q5: What are the recommended storage and handling conditions for Idetrexed trisodium?

A5: Idetrexed trisodium should be stored in a dry, dark environment. For short-term storage

(days to weeks), a temperature of 0-4°C is recommended. For long-term storage (months to

years), it should be kept at -20°C.[11] The compound is typically shipped at ambient

temperature as a non-hazardous chemical and is stable for several weeks under these

conditions.[11] Always refer to the manufacturer's specific instructions for handling and storage.
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Issue Potential Cause Recommended Solution

High cytotoxicity in FRα-

negative control cell lines

1. Off-target uptake via RFC at

high concentrations. 2. Non-

specific cytotoxicity. 3.

Contamination of cell culture.

1. Perform a dose-response

experiment to determine the

IC50. If cytotoxicity is only

observed at very high

concentrations, it may be due

to RFC-mediated uptake.

Consider using cell lines with

varying RFC expression levels

for comparison. 2. Assess cell

viability using multiple assay

formats (e.g., metabolic vs.

membrane integrity assays) to

rule out assay-specific

artifacts. 3. Perform routine

mycoplasma testing and

ensure aseptic cell culture

techniques.

Inconsistent results between

experiments

1. Variation in FRα expression

levels between cell passages.

2. Inconsistent drug

preparation and administration.

3. Fluctuation in cell seeding

density.

1. Regularly verify FRα

expression in your cell lines,

especially after multiple

passages. 2. Prepare fresh

drug dilutions for each

experiment from a validated

stock solution. Ensure

accurate and consistent

pipetting. 3. Optimize and

standardize cell seeding

density for your assays to

ensure cells are in the

exponential growth phase

during treatment.

Low or no cytotoxicity in FRα-

positive cell lines

1. Low level of FRα

expression. 2. Impaired drug

uptake or efflux. 3. Drug

degradation. 4. Resistance

1. Confirm FRα expression

levels using a validated

method (see Experimental

Protocols). 2. Investigate the
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mechanisms (e.g.,

upregulation of TS).

expression and activity of drug

efflux pumps. 3. Ensure proper

storage and handling of

Idetrexed trisodium. 4.

Measure TS expression and

activity levels pre- and post-

treatment.

High background staining in

FRα IHC

1. Non-specific antibody

binding. 2. Endogenous

peroxidase activity. 3. Improper

tissue fixation.

1. Optimize primary antibody

concentration and incubation

time. Use a negative control

reagent (isotype control) to

assess non-specific binding. 2.

Ensure adequate blocking of

endogenous peroxidases. 3.

Follow standardized tissue

fixation protocols (e.g., 10%

neutral-buffered formalin).

Data Presentation
Table 1: In Vitro Cytotoxicity of Idetrexed in Human Cancer Cell Lines

Cell Line Cancer Type FRα Expression IC50 (µM)

A431
Epidermoid

Carcinoma
Low 6.6[1][2]

A431-FBP

Epidermoid

Carcinoma (FRα

transfected)

High 0.0011[1][2]

KB Cervical Carcinoma High 0.0033[1][2]

IGROV-1 Ovarian Carcinoma High 0.090[1][2]

JEG-3 Choriocarcinoma High 0.32[1][2]
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Table 2: Common Treatment-Related Adverse Events from Phase 1 Clinical Trial of Idetrexed

(CT900)

Adverse Event Grade 1-2 Frequency (%) Grade 3-4 Frequency (%)

Fatigue Predominantly Grade 1-2 Not specified

Nausea Predominantly Grade 1-2 Not specified

Diarrhea Predominantly Grade 1-2 Not specified

Cough Predominantly Grade 1-2 Not specified

Anemia Predominantly Grade 1-2 Not specified

Pneumonitis Predominantly Grade 1-2 Not specified

Data from the Phase 1 trial of

CT900 (Idetrexed) in 109

patients. The most common

adverse events were

predominantly grade 1 and 2.

[6]

Experimental Protocols
Protocol 1: Immunohistochemical (IHC) Staining for
Folate Receptor Alpha (FRα)
Objective: To determine the expression and localization of FRα in formalin-fixed, paraffin-

embedded (FFPE) tissue sections.

Materials:

FFPE tissue sections (4-5 µm) on positively charged slides

Xylene and graded ethanol series for deparaffinization and rehydration

Antigen retrieval solution (e.g., Diva Decloaker, 10X)
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Primary antibody: Mouse anti-human FRα monoclonal antibody

Negative control reagent: Mouse IgG1/kappa isotype control

Secondary antibody: Rabbit anti-mouse

HRP-labeled polymer

DAB chromogen and substrate buffer

Hematoxylin for counterstaining

Mounting medium

Procedure:

Deparaffinization and Rehydration:

Immerse slides in xylene (2 changes, 5 minutes each).

Rehydrate through graded ethanol series: 100% (2 changes, 3 minutes each), 95% (1

change, 3 minutes), 70% (1 change, 3 minutes).

Rinse with deionized water.

Antigen Retrieval:

Perform heat-induced epitope retrieval using a validated antigen retrieval solution

according to the manufacturer's instructions (e.g., water bath at 95±2°C for 40 minutes).

Allow slides to cool for 20 minutes.

Staining:

Equilibrate all reagents to room temperature.

Block endogenous peroxidase activity according to the kit instructions.
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Incubate sections with the primary anti-FRα antibody or negative control reagent for the

optimized time and concentration.

Rinse with buffer.

Incubate with the secondary antibody.

Rinse with buffer.

Incubate with the HRP-labeled polymer.

Rinse with buffer.

Detection:

Prepare the DAB working solution by mixing the chromogen and substrate buffer.

Incubate sections with the DAB solution until the desired stain intensity develops.

Rinse with deionized water.

Counterstaining and Mounting:

Counterstain with hematoxylin.

Dehydrate through graded ethanol and clear in xylene.

Coverslip with a permanent mounting medium.

Interpretation:

Evaluate membrane staining intensity (negative, weak, moderate, strong) and the

percentage of positive tumor cells.

Protocol 2: In Vitro Thymidylate Synthase (TS) Activity
Assay
Objective: To measure the enzymatic activity of TS in cell lysates and assess the inhibitory

potential of Idetrexed trisodium.
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Materials:

Cell lysis buffer (e.g., 50mM Tris-HCl, pH 7.5, containing protease inhibitors)

[5-³H]dUMP (tritiated deoxyuridine monophosphate)

5,10-methylenetetrahydrofolate (CH₂-THF) cofactor

Activated charcoal suspension in trichloroacetic acid

Scintillation cocktail and scintillation counter

Procedure:

Cell Lysate Preparation:

Harvest cells and wash with PBS.

Lyse cells in ice-cold lysis buffer.

Centrifuge to pellet cell debris and collect the supernatant (cytosolic fraction).

Determine protein concentration of the lysate.

Enzyme Reaction:

Prepare a reaction mixture containing the cell lysate, [5-³H]dUMP, and CH₂-THF in a

suitable buffer.

For inhibitor studies, pre-incubate the lysate with varying concentrations of Idetrexed
trisodium before adding the substrates.

Initiate the reaction by adding the final substrate and incubate at 37°C for a defined period.

Reaction Termination and Separation:

Stop the reaction by adding the activated charcoal suspension. This will bind the

unreacted [5-³H]dUMP.
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Centrifuge to pellet the charcoal.

Measurement of Radioactivity:

Transfer an aliquot of the supernatant (containing the released ³H₂O) to a scintillation vial.

Add scintillation cocktail and measure the radioactivity using a scintillation counter.

Data Analysis:

Calculate the rate of dTMP formation based on the amount of tritium released per unit time

and protein concentration.

For inhibition studies, plot the percentage of TS activity versus the log of Idetrexed

concentration to determine the IC50 value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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